Cas no 63338-69-2 (1,4-Benzenediamine, N,N'-bis(methoxyphenyl)-)

• Product Name: 1,4-Benzenediamine, N,N'-bis(methoxyphenyl)-
• CAS No: 63338-69-2
• MF: C₂₀H₂₀N₂O₂
• MW: 320.385004997253
• CID: 390197
• PubChem ID: 69608789
• Update Time: 2025-04-19

1,4-Benzenediamine, N,N'-bis(methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenediamine, N,N'-bis(methoxyphenyl)-
• 1-N,4-N-bis(2-methoxyphenyl)benzene-1,4-diamine
• 63338-69-2
• N,N'-bis-(methoxyphenyl)-p-phenylenediamine
• SCHEMBL5923796
• N~1~,N~4~-Bis(2-methoxyphenyl)benzene-1,4-diamine
• DTXSID00740999

• Inchi： 1S/C20H20N2O2/c1-23-19-9-5-3-7-17(19)21-15-11-13-16(14-12-15)22-18-8-4-6-10-20(18)24-2/h3-14,21-22H,1-2H3
• InChI Key： CQZBKQXYOLNFSG-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1NC1C=CC(=CC=1)NC1C=CC=CC=1OC

Computed Properties

• Exact Mass: 320.152477885g/mol
• Monoisotopic Mass: 320.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 42.5Ų